Cas no 81038-44-0 (3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile)

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile structure

81038-44-0 structure

Product Name:3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile

CAS No:81038-44-0

MF:C₉H₈BrNO₂

MW:242.069321632385

MDL:MFCD00060307

CID:720278

PubChem ID:522744

Update Time:2025-04-19

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, 3-bromo-4-hydroxy-5-methoxy-
- 2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile
- 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
- 3-Methoxy-4-hydroxy-5-brom-phenyl-acetonitril
- VMARCRAWRNPBBQ-UHFFFAOYSA-N
- MFCD00060307
- EN300-1910632
- FT-0641805
- CS-0302558
- DTXSID10335052
- 2-(3-bromo-4-hydroxy-5-methoxy-phenyl)acetonitrile
- SCHEMBL6897446
- A840025
- 81038-44-0
- AKOS015834617
- DB-022342
- MDL： MFCD00060307
- Inchi： 1S/C9H8BrNO2/c1-13-8-5-6(2-3-11)4-7(10)9(8)12/h4-5,12H,2H2,1H3
- InChI Key： VMARCRAWRNPBBQ-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(CC#N)C=1)OC)O

Computed Properties

Exact Mass: 240.97400
Monoisotopic Mass: 240.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 53.2Å²

Experimental Properties

Melting Point: 145-147°C
PSA: 53.25000
LogP: 2.22938

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Security Information

Hazard Statement： Toxic
Hazardous Material transportation number：UN 3439
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R20/21/22; R36/37/38

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018281-1g	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile	81038-44-0		1g	￡74.00	2022-03-01
TRC	B997153-100mg	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile	81038-44-0		100mg	$ 70.00	2022-06-06
TRC	B997153-500mg	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile	81038-44-0		500mg	$ 230.00	2022-06-06
TRC	B997153-1g	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile	81038-44-0		1g	$ 340.00	2022-06-06
abcr	AB149443-1 g	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; .	81038-44-0	97%	1 g	€165.50	2023-07-20
abcr	AB149443-5 g	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; .	81038-44-0	97%	5 g	€352.50	2023-07-20
Fluorochem	018281-5g	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile	81038-44-0		5g	￡197.00	2022-03-01
abcr	AB149443-1g	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; .	81038-44-0	97%	1g	€165.50	2025-04-16
abcr	AB149443-5g	3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; .	81038-44-0	97%	5g	€352.50	2025-04-16
Enamine	EN300-1910632-1g	2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile	81038-44-0		1g	$857.0	2023-09-17

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:81038-44-0)3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile

Order Number:A840025

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:48

Price ($):283.0

Email:sales@amadischem.com

Product Official Link

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